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Compound of Interest

Compound Name: 3-Bromo-5-methylisoxazole

Cat. No.: B1271475 Get Quote

Technical Guide: Physical Properties of 3-
Bromo-5-methylisoxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of the

chemical compound 3-Bromo-5-methylisoxazole, with a specific emphasis on its melting and

boiling points. The information is presented to be a valuable resource for professionals in

research and development.

Core Physical Properties
3-Bromo-5-methylisoxazole, with the CAS number 25741-97-3, is a halogenated heterocyclic

compound. Its physical state and thermal transition points are critical parameters for its

handling, purification, and use in synthetic chemistry.

Data Presentation
The table below summarizes the available quantitative data for the key physical properties of 3-
Bromo-5-methylisoxazole.
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Physical Property Value Conditions

Boiling Point 202.1°C at 760 mmHg[1]

Melting Point Data not readily available -

Note: While the boiling point is documented, a specific melting point for 3-Bromo-5-
methylisoxazole was not found in a review of readily available scientific literature. It is crucial

to distinguish this compound from its isomers and derivatives, for which melting point data may

be available.

Experimental Protocols
While specific experimental procedures for the determination of the physical properties of 3-
Bromo-5-methylisoxazole are not detailed in the available literature, the following outlines

standard laboratory methodologies that would be employed for such characterization.

Melting Point Determination (General Protocol)
Should a solid sample of 3-Bromo-5-methylisoxazole be available, its melting point would

typically be determined using a capillary melting point apparatus.

Sample Preparation: A small amount of the crystalline solid is finely ground and packed into

a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to a calibrated thermometer.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance begins to melt and the temperature at which it becomes completely

liquid are recorded as the melting point range. For a pure substance, this range is typically

narrow.

Boiling Point Determination (General Protocol)
The reported boiling point of 3-Bromo-5-methylisoxazole would be determined using a micro-

boiling point method or during distillation.
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Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a test tube or

a distillation flask.

Apparatus Setup:

Micro Method: A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is then securely attached to a thermometer.

Distillation Method: The liquid is placed in a distillation flask with boiling chips, and a

distillation apparatus is assembled with a condenser and a collection vessel. The

thermometer bulb is positioned so that its top is level with the side arm of the distillation

head.

Heating and Observation:

Micro Method: The apparatus is heated in a Thiele tube or an oil bath. The temperature at

which a rapid and continuous stream of bubbles emerges from the inverted capillary is

noted. The heat is then removed, and the temperature at which the liquid is drawn back

into the capillary tube is recorded as the boiling point.

Distillation Method: The liquid is heated to a steady boil. The temperature at which the

vapor condenses on the thermometer and a stable temperature is recorded during the

distillation of the bulk liquid is the boiling point. The atmospheric pressure should also be

recorded, as boiling point is pressure-dependent.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a chemical compound like 3-Bromo-5-methylisoxazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1271475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Acquisition and Preparation

Physical Property Determination

Data Analysis and Reporting

Obtain Sample of
3-Bromo-5-methylisoxazole

Purity Assessment (e.g., GC, NMR)

Purification if Necessary
(e.g., Distillation, Crystallization)

Impure

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Micro or Distillation Method)

Record Melting Point Range Record Boiling Point and
Atmospheric Pressure

Compare with Literature Values

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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